Cas no 455265-19-7 (N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine)
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 4-[(pyridin-4-ylamino)methyl]piperidine-1-carboxylate
- N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine
-
- Inchi: 1S/C19H23N3O2/c23-19(24-15-17-4-2-1-3-5-17)22-12-8-16(9-13-22)14-21-18-6-10-20-11-7-18/h1-7,10-11,16H,8-9,12-15H2,(H,20,21)
- InChI Key: OOIJMSVOEKAGEL-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCC(CNC2C=CN=CC=2)CC1
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780620-1g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 1g |
$870 | 2024-07-19 | |
| eNovation Chemicals LLC | D780620-0.25g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 0.25g |
$715 | 2025-02-27 | |
| eNovation Chemicals LLC | D780620-0.1g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 0.1g |
$580 | 2025-02-27 | |
| eNovation Chemicals LLC | D780620-1g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 1g |
$870 | 2025-02-27 | |
| Aaron | AR01UOEG-100mg |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 100mg |
$246.00 | 2025-02-13 | |
| Aaron | AR01UOEG-250mg |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 250mg |
$393.00 | 2025-02-13 | |
| Aaron | AR01UOEG-1g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | 95% | 1g |
$981.00 | 2025-02-13 | |
| 1PlusChem | 1P01UO64-100mg |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | ≥95% | 100mg |
$727.00 | 2024-05-02 | |
| 1PlusChem | 1P01UO64-250mg |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | ≥95% | 250mg |
$875.00 | 2024-05-02 | |
| 1PlusChem | 1P01UO64-1g |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine |
455265-19-7 | ≥95% | 1g |
$1022.00 | 2024-05-02 |
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine: A Comprehensive Overview
N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine, identified by the CAS number 455265-19-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a piperidine moiety, further modified by a carbobenzyloxy (Cbz) protecting group. The combination of these structural elements makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.
The core structure of N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine consists of a pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom. Attached to this pyridine ring is a piperidine group, a six-membered saturated ring also containing one nitrogen atom. The piperidine moiety is further substituted with a methyl group and a Cbz protecting group at the 1-position. This arrangement not only enhances the molecule's stability but also provides opportunities for further functionalization in synthetic chemistry.
Recent studies have highlighted the potential of N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine as a precursor in the synthesis of bioactive compounds. Its structure serves as a valuable scaffold for the development of drugs targeting various therapeutic areas, including central nervous system disorders and cancer. The presence of the Cbz group allows for controlled deprotection during synthesis, enabling precise modulation of the molecule's properties.
One of the most notable advancements in the study of this compound involves its role in medicinal chemistry. Researchers have explored its ability to act as an intermediate in the synthesis of complex heterocyclic compounds. For instance, the removal of the Cbz protecting group under specific conditions has been shown to yield derivatives with enhanced bioavailability and pharmacokinetic profiles.
In addition to its synthetic utility, N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine has been investigated for its potential pharmacological activities. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for further exploration in disease models.
The synthesis of N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine typically involves multi-step processes that highlight its chemical versatility. One common approach includes the coupling of pyridine derivatives with appropriately substituted piperidine intermediates under catalytic conditions. The introduction of the Cbz group is often achieved through standard protection strategies, ensuring compatibility with subsequent transformations.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its conformational preferences and stability under various conditions.
In terms of applications, N-[(1-Cbz-methyl)pyridin-amino]-substituted compounds are increasingly being explored in drug design due to their ability to modulate protein-protein interactions and enzyme activities. Their structural flexibility allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like behavior.
Looking ahead, ongoing research aims to uncover new synthetic pathways and biological functions associated with N-[ (1-Cbz-methyl) pyridin-amino ] compounds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to breakthroughs in therapeutic development.
In conclusion, N-[ (1-Cbz-methyl) pyridin-amino ] derivatives like CAS No 455265 represent an exciting class of molecules with diverse applications in organic chemistry and pharmacology. Their structural complexity and functional versatility make them invaluable tools for advancing drug discovery and chemical synthesis.
455265-19-7 (N-[(1-Cbz-4-piperidyl)methyl]pyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)